1-Adamantyl-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
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Overview
Description
1-Adamantyl-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C21H25FN2OS and its molecular weight is 372.5. The purity is usually 95%.
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Scientific Research Applications
Structural Insights and Theoretical Studies
- Structural and Theoretical Analysis : The research by Moreno-Fuquen et al. (2019) showcases an efficient approach for the regioselective synthesis of heterocyclic compounds with structural similarities to 1-Adamantyl-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone. The study emphasizes theoretical studies involving density functional theory (DFT) calculations and crystallographic analysis, providing valuable insights into the molecular conformations and intermolecular interactions of synthesized compounds Moreno-Fuquen et al., 2019.
Molecular Synthesis and Characterization
- Synthesis and Biological Evaluation : Kalita et al. (2015) synthesized a series of novel adamantane–tetrahydropyrimidine hybrids, structurally related to this compound. Their work not only elaborates on the synthetic process but also evaluates the anti-inflammatory activities of these compounds, highlighting their potential applications in medicinal chemistry Kalita et al., 2015.
Molecular Properties and Applications
Experimental and Theoretical Investigations : Gökce et al. (2018) conducted an in-depth study on (adamantan-1-yl)(phenylsulfanyl)methanone, a compound with a similar molecular framework to this compound. Their research includes theoretical computations, vibrational frequency analysis, and thermodynamic property evaluations, providing comprehensive data on the molecular properties and potential applications Gökce et al., 2018.
Synthesis and Potential Uses : Gaynor et al. (2023) detailed the multi-step synthesis of (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol, highlighting its potential as a precursor for biomimetic chelating ligands. This work provides valuable insights into the synthetic routes and potential applications of similar adamantane-based compounds Gaynor et al., 2023.
Mechanism of Action
Mode of Action
Based on its structural similarity to other adamantyl compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Pharmacokinetics
The adamantyl group is known to enhance lipophilicity, which may improve the compound’s absorption and distribution .
Properties
IUPAC Name |
1-adamantyl-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2OS/c22-18-3-1-14(2-4-18)13-26-20-23-5-6-24(20)19(25)21-10-15-7-16(11-21)9-17(8-15)12-21/h1-4,15-17H,5-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSEZBZZWQCITMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=C(C=C2)F)C(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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